Cas no 2580209-57-8 (potassium 3-(difluoromethoxy)cyclobutane-1-carboxylate, Mixture of diastereomers)

• Product Name: potassium 3-(difluoromethoxy)cyclobutane-1-carboxylate, Mixture of diastereomers
• CAS No: 2580209-57-8
• MF: C₆H₉F₂KO₃
• MW: 206.22897028923
• MDL: MFCD33020956
• CID: 5659621
• PubChem ID: 155858622
• Update Time: 2025-06-09

potassium 3-(difluoromethoxy)cyclobutane-1-carboxylate, Mixture of diastereomers Chemical and Physical Properties

Names and Identifiers

• Cyclobutanecarboxylic acid, 3-(difluoromethoxy)-, potassium salt (1:1)
• potassium 3-(difluoromethoxy)cyclobutane-1-carboxylate, Mixture of diastereomers

• MDL： MFCD33020956
• Inchi： 1S/C6H8F2O3.K.H/c7-6(8)11-4-1-3(2-4)5(9)10;;/h3-4,6H,1-2H2,(H,9,10);;
• InChI Key： QCVDAWDJROARMT-UHFFFAOYSA-N
• SMILES： O(C1CC(C(=O)O)C1)C(F)F.[KH]

Additional information on potassium 3-(difluoromethoxy)cyclobutane-1-carboxylate, Mixture of diastereomers

Comprehensive Overview of Potassium 3-(Difluoromethoxy)cyclobutane-1-carboxylate (CAS No. 2580209-57-8)

Potassium 3-(difluoromethoxy)cyclobutane-1-carboxylate, a mixture of diastereomers, is a specialized organic compound with significant potential in pharmaceutical and agrochemical research. Its unique structural features, including the difluoromethoxy group and cyclobutane ring, make it a valuable intermediate for synthesizing novel bioactive molecules. With the growing demand for fluorinated compounds in drug discovery, this substance has garnered attention for its role in enhancing metabolic stability and bioavailability.

The compound's CAS No. 2580209-57-8 serves as a critical identifier for researchers and regulatory bodies. Its diastereomeric mixture nature adds complexity to its applications, particularly in stereoselective synthesis. Recent studies highlight its utility in developing kinase inhibitors and anti-inflammatory agents, aligning with trends in precision medicine. The incorporation of fluorine atoms is a strategic choice, as it often improves binding affinity and pharmacokinetic properties—a hot topic in modern medicinal chemistry.

From an industrial perspective, potassium 3-(difluoromethoxy)cyclobutane-1-carboxylate is synthesized via multi-step organic reactions, including cyclobutane ring formation and selective fluorination. Its carboxylate salt form ensures better solubility in aqueous systems, facilitating its use in biological assays. Environmental considerations are also paramount; recent advancements focus on greener synthesis routes to reduce waste, addressing the pharmaceutical industry's push toward sustainable practices.

Analytical characterization of this compound typically involves NMR spectroscopy, mass spectrometry, and HPLC to confirm purity and diastereomeric ratios. These techniques are essential for quality control, especially when the material is intended for high-value applications like API (Active Pharmaceutical Ingredient) development. Researchers frequently search for "fluorinated cyclobutane derivatives" or "diastereomer separation methods," reflecting the compound's niche yet growing relevance.

In summary, potassium 3-(difluoromethoxy)cyclobutane-1-carboxylate (CAS 2580209-57-8) exemplifies the intersection of innovation and practicality in organic synthesis. Its versatility in drug design, coupled with the industry's focus on fluorinated scaffolds, positions it as a compound of enduring interest. Future research may explore its chiral resolution or derivatization for targeted therapeutic applications, further expanding its scientific footprint.